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Compound of Interest

(S)-piperidine-2-carboxylic acid
Compound Name:
hydrochloride

Cat. No.: B1314991

Audience: Researchers, scientists, and drug development professionals.

*Abstract

This document provides a concise technical overview of (2S)-2-Piperidinecarboxylic acid
hydrochloride, a derivative of the non-proteinogenic amino acid pipecolic acid. The primary
focus is the determination and understanding of its molecular weight, a fundamental parameter
in chemical synthesis, quantitative analysis, and formulation development. This guide presents
the compound's key identifiers, its molecular formula, and a detailed breakdown of its
molecular weight calculation. Methodologies for molecular weight determination are discussed,
and a logical diagram illustrates the relationship between the compound's structure and its
molar mass.

Compound Identification and Properties

(2S)-2-Piperidinecarboxylic acid hydrochloride, also known as L-Pipecolic acid hydrochloride, is
a heterocyclic compound.[1][2] Its stereochemistry is defined by the (S) configuration at the
chiral center at the second position of the piperidine ring. The hydrochloride salt form enhances
its stability and solubility in aqueous solutions.

Table 1: Chemical and Physical Properties
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Property Value Source

(2S)-piperidine-2-carboxylic
IUPAC Name ) ) PubChem|[3]
acid;hydrochloride

L-Pipecolic acid hydrochloride,

Synonyms (S)-piperidine-2-carboxylic acid  iChemical[1], Conier Chem[4]
hydrochloride

CAS Number 2133-33-7 PubChem|[3]

Molecular Formula CeH12CINO2 iChemical[1], PubChem][3]

Molecular Weight 165.62 g/mol iChemical[1], Conier Chem[4]

Exact Mass 165.055649 u Conier Chem[4]

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for (2S)-2-Piperidinecarboxylic acid hydrochloride is CeH12CINO2.[1][3]

Table 2: Atomic Weight Contribution

. . Total

Atomic Weight o
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 6 12.011 72.066
Hydrogen H 12 1.008 12.096
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998

Total 165.620

The calculated molecular weight is 165.62 g/mol .
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Experimental Protocols for Molecular Weight
Verification

While the molecular weight can be accurately calculated from the molecular formula, it is
standard practice to verify it experimentally. The primary technique for this purpose is Mass
Spectrometry.

Protocol: Molecular Weight Verification by Electrospray lonization Mass Spectrometry (ESI-MS)

o Sample Preparation: A dilute solution of (2S)-2-Piperidinecarboxylic acid hydrochloride is
prepared in a suitable solvent, typically methanol or a water/acetonitrile mixture. A
concentration of approximately 1 mg/mL is standard.

¢ Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source
is used. The instrument is calibrated using a known standard.

¢ Infusion: The sample solution is infused into the ESI source at a constant flow rate (e.g., 5-10
pL/min).

 lonization: A high voltage is applied to the infusion needle, causing the sample to form a fine
spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase
ions of the analyte. For this compound, the expected ion would be the protonated molecule
[M+H]*, corresponding to the free base (CeH11NO2).

e Mass Analysis: The ions are guided into the mass analyzer (e.g., a quadrupole or time-of-
flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

o Detection and Data Analysis: The detector records the abundance of ions at each m/z value.
The resulting mass spectrum should show a prominent peak corresponding to the [M+H]*
ion of the free base (molecular weight 129.16 g/mol ) at an m/z of approximately 130.16. The
presence of the hydrochloride is inferred from the sample identity and is not directly
observed in this mode.

Visualizations

Diagram 1: Molecular Weight Calculation Workflow
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Caption: Workflow for calculating the molecular weight.

Diagram 2: Experimental Verification Logic
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Caption: Logic for mass spectrometry verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1314991#2s-2-piperidinecarboxylic-acid-
hydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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